1-(2-Acetoxyethyl)-2-hydroxymethyl-5-nitroimidazole

• Molecular Formula: C8H11N3O5
• Molecular Weight: 229.19 g/mol
• IUPAC Name: 2-[2-(hydroxymethyl)-5-nitroimidazol-1-yl]ethyl acetate
• InChI: InChI=1S/C8H11N3O5/c1-6(13)16-3-2-10-7(5-12)9-4-8(10)11(14)15/h4,12H,2-3,5H2,1H3
• InChI Key: KGGXEPGNGMWSAC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCCN1C(=CN=C1CO)[N+](=O)[O-]

Description

1-(2-Acetoxyethyl)-2-hydroxymethyl-5-nitroimidazole is a useful research compound. Its molecular formula is C8H11N3O5 and its molecular weight is 229.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 24.25 g. of 1-(2'-acetoxyethyl)-5-nitroimidazole prepared as in Example 4, 15 g. of paraformaldehyde and 150 ml. of dimethylsulfoxide is heated in a sealed tube overnight at 100°-150° C. The dimethylsulfoxide is removed completely at reduced pressure, and the residue is dissolved in water and extracted with chloroform. The chloroform extract is dried and concentrated. The residue is dissolved in ethyl acetate, and the solution is charged on a column of alumina. Elution with ethyl acetate and evaporation of the solvent yields 1-(2'-acetoxyethyl)-2-hydroxymethyl-5-nitroimidazole, m.p. 38°-145° C.